Cas no 51351-79-2 (2-(2,2-dimethylpropyl)benzoic acid)

• Product Name: 2-(2,2-dimethylpropyl)benzoic acid
• CAS No: 51351-79-2
• CID: 4654458
• Update Time: 2025-10-30

2-(2,2-dimethylpropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)benzoic acid

Additional information on 2-(2,2-dimethylpropyl)benzoic acid

Recent Advances in the Study of 2-(2,2-dimethylpropyl)benzoic acid (CAS: 51351-79-2): A Comprehensive Research Brief

2-(2,2-dimethylpropyl)benzoic acid (CAS: 51351-79-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,2-dimethylpropyl)benzoic acid serves as a crucial building block for the development of small-molecule inhibitors targeting inflammatory pathways. The research team successfully utilized this compound to synthesize a series of derivatives with enhanced bioavailability and reduced cytotoxicity.

In the realm of metabolic disorders, a groundbreaking 2024 paper in Nature Chemical Biology revealed that derivatives of 2-(2,2-dimethylpropyl)benzoic acid exhibit potent agonistic activity towards PPARγ receptors. This discovery opens new avenues for the treatment of type 2 diabetes and related metabolic syndromes. The study employed advanced computational modeling techniques to optimize the compound's structure for maximum receptor binding affinity while minimizing off-target effects.

From a synthetic chemistry perspective, recent advancements in green chemistry approaches have significantly improved the production efficiency of 2-(2,2-dimethylpropyl)benzoic acid. A 2023 report in ACS Sustainable Chemistry & Engineering detailed a novel catalytic system that reduces energy consumption by 40% while maintaining high yield and purity. This development addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical applications.

The compound's potential in oncology research has also emerged as a promising area of investigation. Preliminary results from ongoing clinical trials suggest that certain 2-(2,2-dimethylpropyl)benzoic acid derivatives may enhance the efficacy of existing chemotherapeutic agents while reducing their systemic toxicity. Researchers are particularly excited about its potential to overcome multidrug resistance in various cancer types.

Looking forward, the scientific community anticipates further exploration of 2-(2,2-dimethylpropyl)benzoic acid in drug discovery pipelines. Its versatile chemical structure and demonstrated biological activities position it as a valuable scaffold for developing next-generation therapeutics across multiple disease areas. Future research directions likely include structure-activity relationship studies, formulation optimization, and expanded preclinical testing to fully realize its therapeutic potential.